6-chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline
Overview
Description
6-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline, also known as 6-chloro-4-Q, is a heterocyclic aromatic compound that belongs to the quinoline family of compounds. It is a versatile building block used in a variety of synthetic reactions, and has been studied for its potential applications in scientific research. This article will discuss the synthesis method of 6-chloro-4-Q, its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and possible future directions.
Mechanism of Action
The mechanism of action of 6-chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline is not well understood. However, it is believed that its reactivity is due to the presence of a reactive chloro group at the 6-position of the quinoline ring. This group is able to undergo nucleophilic substitution reactions with a variety of nucleophiles, resulting in the formation of new compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 6-chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline are not well understood. However, it is believed that it may have potential applications in the treatment of certain diseases, such as cancer. Additionally, it may be useful in the development of new drugs and diagnostic agents.
Advantages and Limitations for Lab Experiments
The main advantage of 6-chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline is its versatility as a building block for the synthesis of a variety of compounds. Additionally, it is relatively easy to synthesize and is relatively stable in laboratory conditions. However, its reactivity can be unpredictable and it can be toxic in large doses.
Future Directions
The future of 6-chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline is promising, as it has potential applications in the development of new drugs and diagnostic agents. Additionally, further research is needed to better understand its biochemical and physiological effects. Additionally, further research is needed to explore its potential applications in the treatment of diseases, such as cancer. Finally, further research is needed to develop new synthetic methods for the preparation of 6-chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline and its derivatives.
Synthesis Methods
The synthesis of 6-chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline is generally achieved through a two-step process. The first step involves the reaction of 4-chloro-2-nitrobenzoic acid with 4-chloro-2-nitrobenzoic anhydride in the presence of a base. This reaction produces a nitro-substituted quinoline intermediate, which is then reacted with a suitable nucleophile in the presence of a strong base to yield 6-chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline.
Scientific Research Applications
6-Chloro-4-Q has been studied for its potential applications in scientific research. It has been used as a building block for the synthesis of a variety of compounds, including heterocyclic aromatic compounds, polymers, and pharmaceuticals. Additionally, it has been used in the preparation of fluorescent and colorimetric probes for the detection of various biomolecules and proteins.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline involves the reaction of 6-chloro-4-iodoquinoline with 4,4,5,5-tetramethyl-1,3,2-dioxaborolane in the presence of a palladium catalyst. The resulting intermediate is then treated with a base to yield the final product.", "Starting Materials": [ "6-chloro-4-iodoquinoline", "4,4,5,5-tetramethyl-1,3,2-dioxaborolane", "Palladium catalyst", "Base" ], "Reaction": [ "Step 1: 6-chloro-4-iodoquinoline is reacted with 4,4,5,5-tetramethyl-1,3,2-dioxaborolane in the presence of a palladium catalyst to yield the intermediate 6-chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline.", "Step 2: The intermediate is then treated with a base, such as sodium hydroxide, to yield the final product, 6-chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline." ] } | |
CAS RN |
1627721-90-7 |
Product Name |
6-chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline |
Molecular Formula |
C15H17BClNO2 |
Molecular Weight |
289.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
